Cas no 221043-86-3 (but-3-en-2-amine hydrochloride)

• Product Name: but-3-en-2-amine hydrochloride
• CAS No: 221043-86-3
• MF: C₄H₁₀ClN
• MW: 107.581900119781
• MDL: MFCD22392186
• CID: 3912856
• PubChem ID: 18185425
• Update Time: 2025-11-02

but-3-en-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-amine, hydrochloride
• BUT-3-EN-2-AMINE HCL
• SB45645
• but-3-en-2-amine;hydrochloride
• HRJVNHUMBUVTND-UHFFFAOYSA-N
• CS-0173225
• AS-41596
• SY245785
• EN300-112329
• Z1446855743
• 1-methyl-2-propenylamine hydrochloride
• 221043-86-3
• MFCD23704535
• 3-Buten-2-amine HCl
• AKOS026744402
• but-3-en-2-amine hydrochloride
• but-3-en-2-aminehydrochloride
• SY140440
• 3-Buten-2-amine Hydrochloride
• MFCD22392186
• DB-193863

• MDL： MFCD22392186
• Inchi： 1S/C4H9N.ClH/c1-3-4(2)5;/h3-4H,1,5H2,2H3;1H
• InChI Key： HRJVNHUMBUVTND-UHFFFAOYSA-N
• SMILES： CC(N)C=C.[H]Cl

Computed Properties

• Exact Mass: 107.0501770g/mol
• Monoisotopic Mass: 107.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 32.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on but-3-en-2-amine hydrochloride

Recent Advances in the Application of 221043-86-3 and But-3-en-2-amine Hydrochloride in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 221043-86-3 and its derivative but-3-en-2-amine hydrochloride have recently gained significant attention in chemical biology and pharmaceutical research. These compounds serve as important building blocks and intermediates in the synthesis of various bioactive molecules. Recent studies have explored their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 221043-86-3 as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The research team developed an efficient synthetic route utilizing this compound, achieving higher yields and improved purity compared to traditional methods. The structural flexibility of 221043-86-3 allowed for the introduction of various pharmacophores, enabling the creation of a diverse library of potential antidepressant compounds.

But-3-en-2-amine hydrochloride has emerged as particularly valuable in asymmetric synthesis applications. A recent Nature Communications article (2024) highlighted its use as a chiral building block for the construction of complex natural product scaffolds. The hydrochloride salt form offers improved stability and handling characteristics compared to the free base, making it more suitable for industrial-scale pharmaceutical production. Researchers successfully employed this compound in the total synthesis of several marine-derived alkaloids with promising anticancer activity.

In the field of antimicrobial research, a 2024 study in ACS Infectious Diseases reported the development of novel quaternary ammonium compounds derived from but-3-en-2-amine hydrochloride. These derivatives exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study proposed a mechanism of action involving disruption of bacterial cell membranes, supported by molecular dynamics simulations.

Recent advances in analytical techniques have enabled better characterization of these compounds. Ultra-high performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS) methods have been developed specifically for the quantification of 221043-86-3 and its derivatives in biological matrices, as reported in a 2023 Analytical Chemistry publication. These methods are proving invaluable for pharmacokinetic studies and drug metabolism research involving these compounds.

The pharmaceutical industry has shown increasing interest in these compounds, with several patent applications filed in 2023-2024 covering novel synthetic methods and therapeutic applications. One notable application involves the use of but-3-en-2-amine hydrochloride in the development of positron emission tomography (PET) tracers for neurological imaging, taking advantage of its ability to cross the blood-brain barrier.

Future research directions appear to focus on expanding the structural diversity accessible from these building blocks and exploring their potential in targeted drug delivery systems. Computational chemistry approaches are being increasingly employed to predict the biological activity of novel derivatives, potentially accelerating the drug discovery process. The unique chemical properties of 221043-86-3 and but-3-en-2-amine hydrochloride continue to make them valuable tools in medicinal chemistry and chemical biology research.